Cas no 279683-49-7 (2-(4-Fluorophenyl)propanal)

2-(4-Fluorophenyl)propanal structure
2-(4-Fluorophenyl)propanal structure
Product Name:2-(4-Fluorophenyl)propanal
CAS No:279683-49-7
MF:C9H9FO
MW:152.165566205978
CID:248254
PubChem ID:39235338
Update Time:2024-02-29

2-(4-Fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde,4-fluoro-a-methyl-, (aS)-
    • (S)-2-(4-Fluorophenyl)propanal
    • 2-(4-fluorophenyl)propanal
    • 2-(4-fluoro-phenyl)-propionaldehyde
    • NE26784
    • Benzeneacetaldehyde,4-fluoro-a-methyl-, (-)-
    • 2-(4-Fluorophenyl)propanal
    • Inchi: 1S/C9H9FO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-7H,1H3
    • InChI Key: AANCPBXTNIZNIJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C=O)C

Computed Properties

  • Exact Mass: 152.064
  • Monoisotopic Mass: 152.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2
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